Cas no 1245568-68-6 (3-Amino-N-(4-chlorophenyl)propanamide hydrochloride)

• Product Name: 3-Amino-N-(4-chlorophenyl)propanamide hydrochloride
• CAS No: 1245568-68-6
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• MDL: MFCD16294061
• CID: 4564377
• PubChem ID: 51051956
• Update Time: 2025-11-01

3-Amino-N-(4-chlorophenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(4-chlorophenyl)propanamide hydrochloride
• 3-amino-N-(4-chlorophenyl)propanamidehydrochloride
• EN300-240391
• F2185-0071
• AKOS026677148
• 1245568-68-6
• 3-amino-N-(4-chlorophenyl)propanamide;hydrochloride

• MDL： MFCD16294061
• Inchi： 1S/C9H11ClN2O.ClH/c10-7-1-3-8(4-2-7)12-9(13)5-6-11;/h1-4H,5-6,11H2,(H,12,13);1H
• InChI Key： GNBWWTPFIYEPLA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(Cl)=CC=1)C(=O)CCN.Cl

Computed Properties

• Exact Mass: 234.0326684g/mol
• Monoisotopic Mass: 234.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-N-(4-chlorophenyl)propanamide hydrochloride

Introduction to 3-Amino-N-(4-chlorophenyl)propanamide hydrochloride (CAS No. 1245568-68-6) and Its Emerging Applications in Chemical Biology

3-Amino-N-(4-chlorophenyl)propanamide hydrochloride, identified by the chemical identifier CAS No. 1245568-68-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its amide functional group and chlorophenyl substituent, has garnered attention due to its structural features that suggest potential biological activity. The hydrochloride salt form enhances its solubility, making it a valuable candidate for further investigation in drug discovery and biochemical studies.

The structural motif of 3-amino-N-(4-chlorophenyl)propanamide hydrochloride consists of a propyl chain linked to an amide group, with a 4-chlorophenyl ring attached to the nitrogen atom of the amide. This arrangement creates a molecule with both lipophilic and hydrophilic regions, which can be advantageous for interactions with biological targets such as enzymes and receptors. The presence of the chloro substituent on the phenyl ring may influence electronic properties, potentially affecting reactivity and binding affinity.

In recent years, there has been growing interest in designing molecules that mimic natural bioactive compounds while incorporating novel structural features to improve pharmacological properties. 3-Amino-N-(4-chlorophenyl)propanamide hydrochloride fits into this category, as its scaffold can be modified to explore new chemical space for therapeutic intervention. Researchers have been exploring its potential as a lead compound in the development of novel drugs targeting various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of 3-amino-N-(4-chlorophenyl)propanamide hydrochloride is its versatility in synthetic chemistry. The amide bond provides a reactive site for further derivatization, allowing chemists to introduce additional functional groups or modify existing ones. This flexibility has enabled the synthesis of a library of analogs, each with unique properties that can be fine-tuned for specific biological applications. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying compounds with desired pharmacological profiles.

Recent studies have highlighted the potential of 3-amino-N-(4-chlorophenyl)propanamide hydrochloride in modulating enzyme activity. For instance, researchers have investigated its interaction with proteases and kinases, which are key players in many disease pathways. The chlorophenyl moiety may serve as a recognition element for binding to specific amino acid residues in these enzymes, while the amide group can form hydrogen bonds with other critical residues. Such interactions could lead to the development of inhibitors with high selectivity and potency.

The solubility-enhancing effect of the hydrochloride salt form makes 3-amino-N-(4-chlorophenyl)propanamide hydrochloride particularly suitable for formulation in pharmaceutical products. Improved solubility can enhance bioavailability, a crucial factor in drug development. Additionally, the compound’s stability under various conditions makes it a practical choice for both laboratory research and potential clinical applications.

In conclusion, 3-amino-N-(4-chlorophenyl)propanamide hydrochloride (CAS No. 1245568-68-6) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, combined with its synthetic versatility and favorable physicochemical properties, position it as a valuable tool for researchers aiming to develop novel therapeutic agents. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in addressing complex diseases.